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Compound of Interest

Compound Name:
7-Hydroxy Methotrexate-d3

Ammonium Salt

Cat. No.: B1155960

Get Quote

Executive Summary & Hazard Profile
7-Hydroxy Methotrexate-d3 is the primary deuterated metabolite of Methotrexate. While used in

minute quantities for LC-MS/MS quantification, it retains the cytotoxic, teratogenic, and

nephrotoxic properties of its parent compound.

CAS Number: 5939-37-7 (unlabeled parent); Deuterated analog varies by manufacturer.

Waste Classification:RCRA U-Listed (U122) equivalent.

Note: While U-codes strictly apply to "commercial chemical products," best practice in

pharmaceutical R&D dictates managing all antineoplastic metabolites and isotopologues

as Hazardous Cytotoxic Waste.

Critical Hazard: Potent inhibition of dihydrofolate reductase (DHFR). Exposure can cause

DNA synthesis disruption, reproductive harm, and severe kidney damage due to precipitation

in renal tubules.
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Before disposal is even considered, containment prevents the generation of unnecessary

waste.[1][2]

Parameter Specification Reasoning

Engineering Control

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood

Prevents aerosolization of the

ammonium salt powder during

weighing/reconstitution.

PPE - Hands
Double Gloving: Nitrile (Outer)

+ Nitrile/Latex (Inner)

ASTM D6978 rated gloves are

required. Change outer gloves

every 30 minutes or

immediately after splash.

PPE - Body Lint-free, rear-closing gown

Prevents particulate

accumulation on clothing; rear-

closing ensures full frontal

protection.

Solvent Trap Secondary containment tray

Captures drips during

pipetting; prevents

contamination of the BSC

surface.

Disposal Workflow: The "Trace vs. Bulk" Decision Matrix
Proper disposal relies on distinguishing between "Trace" waste (empty containers) and "Bulk"

waste (unused stock/spills). Misclassifying bulk waste as trace is a federal violation in many

jurisdictions.

Step-by-Step Disposal Procedure
A. For Empty Vials & Glassware (Trace Waste) Definition: Container is "RCRA Empty"

(contains <3% of original capacity by weight).

Do NOT rinse the vial. Rinsing creates liquid cytotoxic waste.

Cap the vial securely.
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Discard immediately into a Yellow Trace Chemotherapy Waste Bin.

Note: If the vial held the d3-standard, ensure the label is defaced or marked "EMPTY" to

prevent inventory confusion.

B. For Unused Stock Solutions & Expired Standards (Bulk Waste) Definition: Any vial

containing visible liquid volume or >3% residue.

Segregate: Do not place in the yellow bin.

Containerize: Place the vial inside a clear, sealable secondary bag (e.g., Ziploc).

Disposal: Place the bagged vial into a Black RCRA Hazardous Waste Container.

Labeling: Must be labeled "Hazardous Waste - Toxic/Cytotoxic (Methotrexate metabolite)."

C. For Liquid Waste (HPLC Effluent) Context: LC-MS waste containing the d3-standard.

Collection: Collect effluent in a dedicated carboy labeled "Cytotoxic Aqueous Waste."

Do NOT Sewer: Never pour down the drain.

Hand-off: Cap tightly and transfer to EHS for high-temperature incineration.

Visual Decision Logic
The following diagram illustrates the critical decision path for segregating waste streams to

ensure compliance.
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Waste Item Generated
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Caption: Decision tree for segregating 7-Hydroxy Methotrexate-d3 waste into Trace (Yellow)

and Bulk (Black) streams.

Decontamination Protocol
If a spill occurs or glassware must be reused (not recommended for d3-standards), follow this

oxidative deactivation protocol. Methotrexate is resistant to simple hydrolysis; oxidative

cleavage is required.

Reagent Prep:

Solution A: 10% Sodium Hypochlorite (Bleach).
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Solution B: 1% Sodium Thiosulfate (Neutralizer).

Solution C: Detergent water (Surfactant).

Procedure:

Absorb: Lay absorbent pads over the spill.[1] Do not wipe dry immediately; allow absorption.

Clean (Solubilize): Wipe area with Solution C to remove the ammonium salt residue.

Deactivate (Oxidize): Apply Solution A (Bleach). Allow 15 minutes of contact time.

Mechanism:[3][4] Bleach oxidizes the pteridine ring structure, breaking the cytotoxic

pharmacophore.

Neutralize: Apply Solution B to neutralize the bleach (prevents corrosion of stainless steel

hoods).

Rinse: Final wipe with sterile water.

Disposal: All wipes and pads from this process go into the Black RCRA Bin.

Emergency Procedures
Event Immediate Action Reporting

Skin Exposure

Wash with soap and water for

15 minutes.[5] Do not scrub

hard (avoids abrasion).

Report to EHS immediately.

Medical surveillance may be

required.[4][5][6]

Eye Contact

Flush at eyewash station for

15 minutes, holding eyelids

open.

Seek immediate medical

attention.[4][5][6][7][8]

Powder Spill

Cover with wet paper towels to

prevent dust generation. Do

not sweep.

Evacuate area if spill is

>100mg. Call HazMat team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1155960/docs#7-hydroxy-methotrexate-d3-
ammonium-salt-safe-handling-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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